Cas no 2097897-82-8 (3-{[1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole)

• Product Name: 3-{[1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
• CAS No: 2097897-82-8
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 5468195
• Update Time: 2025-07-16

3-{[1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
• (2,5-dimethylfuran-3-yl)-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]methanone
• Methanone, (2,5-dimethyl-3-furanyl)[3-(1,2,5-thiadiazol-3-yloxy)-1-pyrrolidinyl]-
• 3-{[1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole

• Inchi： 1S/C13H15N3O3S/c1-8-5-11(9(2)18-8)13(17)16-4-3-10(7-16)19-12-6-14-20-15-12/h5-6,10H,3-4,7H2,1-2H3
• InChI Key： RCTBLZXIQCYXOF-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)OC1CN(C(C2C=C(C)OC=2C)=O)CC1

Computed Properties

• Exact Mass: 293.08341252 g/mol
• Monoisotopic Mass: 293.08341252 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.7
• Molecular Weight: 293.34

Additional information on 3-{[1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole

Recent Advances in the Study of 3-{[1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole (CAS: 2097897-82-8)

The compound 3-{[1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole (CAS: 2097897-82-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of this compound, which combines a 1,2,5-thiadiazole core with a furan-substituted pyrrolidine moiety. This combination is believed to contribute to its promising pharmacological properties, including its ability to modulate specific biological targets. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, with recent publications reporting improved synthetic routes that enhance scalability and reproducibility.

In vitro and in vivo studies have demonstrated that 3-{[1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole exhibits notable activity against a range of biological targets. For instance, preliminary data suggest its potential as an inhibitor of certain kinase enzymes, which are implicated in various disease pathways. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been investigated, providing valuable insights for further drug development.

One of the most intriguing aspects of this compound is its mechanism of action. Recent research has explored its interaction with cellular signaling pathways, revealing its potential to disrupt key molecular interactions involved in disease progression. These findings have spurred interest in its application for treating conditions such as inflammatory disorders and certain types of cancer. However, further studies are needed to fully elucidate its therapeutic potential and safety profile.

In conclusion, 3-{[1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole represents a promising candidate for future drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in preclinical models to pave the way for clinical trials.